Cas no 1361753-67-4 (2'-Chloro-3,5-dichloro-4'-difluoromethoxy-biphenyl)

• Product Name: 2'-Chloro-3,5-dichloro-4'-difluoromethoxy-biphenyl
• CAS No: 1361753-67-4
• MF: C₁₃H₇Cl₃F₂O
• MW: 323.549887895584
• CID: 4993921
• Update Time: 2025-05-23

2'-Chloro-3,5-dichloro-4'-difluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-3,5-dichloro-4'-difluoromethoxy-biphenyl

• Inchi： 1S/C13H7Cl3F2O/c14-8-3-7(4-9(15)5-8)11-2-1-10(6-12(11)16)19-13(17)18/h1-6,13H
• InChI Key： LQDSAWUXABTCQB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C=1)Cl)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 6.4
• Topological Polar Surface Area: 9.2

Additional information on 2'-Chloro-3,5-dichloro-4'-difluoromethoxy-biphenyl

2'-Chloro-3,5-dichloro-4'-difluoromethoxy-biphenyl: A Comprehensive Overview

The compound 2'-Chloro-3,5-dichloro-4'-difluoromethoxy-biphenyl, identified by the CAS number 1361753-67-4, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the family of biphenyl derivatives, which are widely studied for their unique chemical properties and potential uses in various industries. The structure of this compound is characterized by the presence of multiple substituents on both benzene rings, including chlorine atoms and a difluoromethoxy group, which contribute to its distinct chemical behavior.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as Suzuki coupling and nucleophilic aromatic substitution. These methods have not only improved the yield but also enhanced the purity of the product, making it more suitable for high-end applications. The synthesis process involves several steps, starting from the preparation of intermediate chlorinated biphenyl derivatives to the final substitution reaction that introduces the difluoromethoxy group. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

The physical properties of 2'-Chloro-3,5-dichloro-4'-difluoromethoxy-biphenyl are critical for its application in various fields. The compound exhibits a high melting point due to its rigid biphenyl structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which makes it suitable for use in organic reactions and formulations. Additionally, the presence of electron-withdrawing groups such as chlorine and difluoromethoxy enhances its stability under thermal and oxidative conditions, making it ideal for high-temperature applications.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical synthesis. Recent studies have demonstrated its potential as a building block for constructing bioactive molecules with specific pharmacological properties. For instance, researchers have utilized this compound to develop new drug candidates with anti-inflammatory and anti-cancer activities. The ability to modify the substituents on the biphenyl ring further expands its utility in drug design.

In addition to pharmaceuticals, 2'-Chloro-3,5-dichloro-4'-difluoromethoxy-biphenyl has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. Recent research has focused on optimizing its electronic characteristics by varying the substituents on the biphenyl ring. These studies have shown that the compound can act as an efficient electron transport material, enhancing device performance.

The environmental impact of this compound has also been a subject of recent investigations. Researchers have assessed its biodegradability and toxicity under various conditions to ensure safe handling and disposal. Results indicate that while the compound is stable under normal conditions, it can undergo biodegradation under specific microbial or enzymatic treatments. These findings are crucial for developing sustainable practices in industries utilizing this compound.

In conclusion, 2'-Chloro-3,5-dichloro-4'-difluoromethoxy-biphenyl is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an even more significant role in advancing technological innovations.